Cas no 1527490-64-7 (4-Bromo-5-methoxy-2-nitro-benzoic Acid-)

• Product Name: 4-Bromo-5-methoxy-2-nitro-benzoic Acid-
• CAS No: 1527490-64-7
• MF: C₈H₆BrNO₅
• MW: 276.04094171524
• MDL: MFCD28400716
• CID: 4604197
• PubChem ID: 118009688
• Update Time: 2025-05-20

4-Bromo-5-methoxy-2-nitro-benzoic Acid- Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-5-methoxy-2-nitrobenzoic acid
• 4-Bromo-5-methoxy-2-nitro-benzoic acid
• CLC49064
• SY242325
• SCHEMBL16636780
• AKOS027338874
• DB-205907
• 1527490-64-7
• MFCD28400716
• AS-36422
• 4-Bromo-5-methoxy-2-nitrobenzoicacid
• GDRXHJGZRSVCBT-UHFFFAOYSA-N
• 4-Bromo-5-methoxy-2-nitro-benzoic Acid-

• MDL： MFCD28400716
• Inchi： 1S/C8H6BrNO5/c1-15-7-2-4(8(11)12)6(10(13)14)3-5(7)9/h2-3H,1H3,(H,11,12)
• InChI Key： GDRXHJGZRSVCBT-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(=O)O)C=C1OC)[N+](=O)[O-]

Computed Properties

• Exact Mass: 274.94293g/mol
• Monoisotopic Mass: 274.94293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 92.4

Additional information on 4-Bromo-5-methoxy-2-nitro-benzoic Acid-

Comprehensive Overview of 4-Bromo-5-methoxy-2-nitro-benzoic Acid (CAS No. 1527490-64-7)

4-Bromo-5-methoxy-2-nitro-benzoic Acid (CAS No. 1527490-64-7) is a specialized organic compound widely utilized in pharmaceutical research, agrochemical development, and material science. Its unique molecular structure, featuring a bromine substituent, a methoxy group, and a nitro group attached to a benzoic acid backbone, makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential applications in drug discovery and functional material design.

The growing demand for nitro-aromatic compounds and halogenated benzoic acids in modern chemistry has propelled the relevance of 4-Bromo-5-methoxy-2-nitro-benzoic Acid. Its CAS No. 1527490-64-7 is frequently searched in academic databases and chemical supplier platforms, reflecting its importance in R&D. The compound's versatility lies in its ability to undergo further functionalization, enabling the synthesis of complex molecules for targeted applications.

In recent years, the focus on sustainable synthesis methods and green chemistry has influenced how researchers approach compounds like 4-Bromo-5-methoxy-2-nitro-benzoic Acid. Innovations in catalytic processes and solvent-free reactions are being explored to optimize its production while minimizing environmental impact. This aligns with the broader industry trend toward eco-friendly chemical manufacturing.

The compound's solubility properties and reactivity are key topics of interest among chemists. Its behavior in polar and non-polar solvents, as well as its stability under various conditions, are critical for practical applications. Additionally, the electron-withdrawing effects of the nitro and bromo groups make it a fascinating subject for mechanistic studies in organic reactions.

From an analytical perspective, advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are employed to characterize 4-Bromo-5-methoxy-2-nitro-benzoic Acid and ensure its purity. Quality control is paramount, especially when the compound is used as a building block in pharmaceutical synthesis, where impurities can significantly impact downstream processes.

The future prospects of 4-Bromo-5-methoxy-2-nitro-benzoic Acid are closely tied to advancements in medicinal chemistry and material science. Its potential role in developing novel therapeutics or high-performance polymers continues to drive research efforts. As synthetic methodologies evolve, this compound is likely to find even broader applications across multiple scientific disciplines.